Cas no 145613-13-4 ((+-)-O-[3-(2,2-Dimethyl-3-oxo-2H-furan-5-yl)butyl]bergaptol)

• Product Name: (+-)-O-[3-(2,2-Dimethyl-3-oxo-2H-furan-5-yl)butyl]bergaptol
• CAS No: 145613-13-4
• MF: C₂₁H₂₀O₆
• MW: 368.379906654358
• CID: 2004784
• Update Time: 2025-04-21

(+-)-O-[3-(2,2-Dimethyl-3-oxo-2H-furan-5-yl)butyl]bergaptol Chemical and Physical Properties

Names and Identifiers

• (+-)-O-[3-(2,2-Dimethyl-3-oxo-2H-furan-5-yl)butyl]bergaptol
• 4--7H-furobenzopyran-7-one
• 4-oxy>-7H-furobenzopyran-7-one
• 4-[3-(4,5-dihydro-5,5-dimethyl-4-oxo-2-furanyl)-butoxy]-7H-furo[3.2-g][1]benzopyran-7-one
• 4-[[3-(4,5-dihydro-5,5-dimethyl-4-oxo-2-furanyl)butyl]oxy]-7H-furo[3,2-g][1]benzopyran-7-one
• 5--7H-furobenzopyran-7-one
• 5-[3-(4,5-dihydro-5,5-dimethyl-4-oxo-2-furanyl)-butoxy]-7H-furo[3,2-g][1]benzopyran-7-one
• dorstenin
• O-[3-(2,2-dimethyl-3-oxo-2H-furan-5-yl)butyl]bergaptol

• Inchi： 1S/C21H20O6/c1-12(15-11-18(22)21(2,3)27-15)6-8-25-20-13-4-5-19(23)26-17(13)10-16-14(20)7-9-24-16/h4-5,7,9-12H,6,8H2,1-3H3
• InChI Key： VNIZVGJYFGDOPC-UHFFFAOYSA-N
• SMILES： CC(C1OC(C)(C)C(=O)C=1)CCOC1C2=C(OC(C=C2)=O)C=C2C=1C=CO2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Psoralens